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Compound of Interest

Compound Name: 4,5-Dioxodehydroasimilobine

Cat. No.: B1262819

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dioxodehydroasimilobine is an aporphine alkaloid with potential therapeutic applications,
notably exhibiting anti-inflammatory and anti-proliferative properties. This document provides
detailed application notes and experimental protocols for the preparation and preliminary in
vitro evaluation of 4,5-Dioxodehydroasimilobine for subsequent in vivo studies. The provided
methodologies address the compound's poor aqueous solubility and offer standardized assays
to assess its biological activity.
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Property Value Reference
Chemical Name 4,5-Dioxodehydroasimilobine [1]
Synonyms Noraristolodione [1]
Molecular Formula C17H11NO4 [2]
Molecular Weight 293.27 g/mol [2]
CAS Number 82644-81-3 [2]

Solid (Specific color not
Appearance .

detailed)

Anti-inflammatory, Anti-platelet
Known Biological Activities aggregation, T-cell proliferation

inhibition

Biological Activities and Potential Signaling
Pathways

4,5-Dioxodehydroasimilobine has demonstrated noteworthy biological activities that suggest

its potential as a therapeutic agent.

Anti-inflammatory Activity

The compound has been shown to reduce nitric oxide (NO) production induced by
lipopolysaccharide (LPS) in RAW264.7 macrophage cells. This effect points towards an
inhibitory action on inflammatory pathways. The LPS-induced inflammatory response in
macrophages is primarily mediated by the activation of Toll-like receptor 4 (TLR4), which
subsequently triggers downstream signaling cascades, including the nuclear factor-kappa B
(NF-kB) and mitogen-activated protein kinase (MAPK) pathways.[3][4] These pathways
culminate in the expression of pro-inflammatory enzymes like inducible nitric oxide synthase
(INOS).[5][6]
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Caption: Postulated anti-inflammatory signaling pathway of 4,5-Dioxodehydroasimilobine.

Inhibition of T-Cell Proliferation

4,5-Dioxodehydroasimilobine has also been observed to inhibit the proliferation of T-cells. T-
cell activation and proliferation are initiated by the interaction of the T-cell receptor (TCR) with
an antigen-presenting cell (APC).[7] This interaction triggers a signaling cascade involving
linker for activation of T-cells (LAT) and phospholipase C (PLC), leading to the activation of
transcription factors such as nuclear factor of activated T-cells (NFAT) and activator protein-1
(AP-1).[8][9] These transcription factors drive the expression of genes essential for
proliferation, including interleukin-2 (IL-2).[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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